Cas no 36959-72-5 (piperazine-1,4-disulfonyl chloride)

• Product Name: piperazine-1,4-disulfonyl chloride
• CAS No: 36959-72-5
• MF: C₄H₈Cl₂N₂O₄S₂
• MW: 283.153316497803
• CID: 1480659
• PubChem ID: 57349444
• Update Time: 2025-04-21

piperazine-1,4-disulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• piperazine-1,4-disulfonyl chloride
• 1,4-piperazinedisulfonyl dichloride
• LogP
• DTXSID40721883
• DB-225976
• SCHEMBL2261416
• PIPERAZINE-1,4-DISULFONYL DICHLORIDE
• 36959-72-5

• Inchi： 1S/C4H8Cl2N2O4S2/c5-13(9,10)7-1-2-8(4-3-7)14(6,11)12/h1-4H2
• InChI Key： COIOMSXMIRZRKR-UHFFFAOYSA-N
• SMILES： ClS(N1CCN(CC1)S(=O)(=O)Cl)(=O)=O

Computed Properties

• Exact Mass: 281.93044
• Monoisotopic Mass: 281.9302545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• Density: 1.85
• Boiling Point: 439°C at 760 mmHg
• Flash Point: 219.3°C
• Refractive Index: 1.619
• PSA: 74.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines